Cas no 941947-27-9 (N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 941947-27-9
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5884652
• PubChem ID: 18567895
• Update Time: 2025-05-22

N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(furan-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• Z79377216
• N-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
• F2202-0049
• AKOS024628094
• 941947-27-9
• N-[4-({[(furan-2-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide
• N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C17H15N3O3S/c1-20(15-8-5-9-23-15)14(21)10-13-11-24-17(18-13)19-16(22)12-6-3-2-4-7-12/h2-9,11H,10H2,1H3,(H,18,19,22)
• InChI Key： NICCOBBFRXANHH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(N(C2=CC=CO2)C)=O)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide (CAS No. 941947-27-9)

N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide, with the CAS number 941947-27-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining furan and thiazole rings, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and modulating cellular pathways.

The compound's IUPAC name reflects its complex architecture, highlighting the presence of a benzamide core linked to a thiazole moiety and a furan-2-ylmethylcarbamoyl group. Such structural features are often associated with enhanced bioavailability and target specificity, making it a promising candidate for therapeutic development. Recent studies have explored its role in anti-inflammatory and antimicrobial applications, aligning with the growing demand for novel small-molecule drugs.

In the context of current trends, N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide is frequently discussed in forums focusing on precision medicine and structure-activity relationships (SAR). Its CAS No. 941947-27-9 is often searched alongside terms like "heterocyclic compound synthesis" and "drug design optimization," reflecting its relevance in modern medicinal chemistry. The compound's potential to interact with biological targets such as kinases or GPCRs has also sparked interest in AI-driven drug discovery platforms.

From a synthetic perspective, the preparation of N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, addressing common queries about its stability and solubility in various solvents.

Beyond its chemical properties, the compound's potential mechanism of action is a hot topic in research circles. Preliminary data suggest it may inhibit specific enzymatic pathways involved in disease progression, though further validation is needed. This aligns with broader industry questions such as "How do furan derivatives enhance drug efficacy?" or "What are the latest advances in thiazole-based therapeutics?"—questions frequently indexed in academic databases.

In summary, N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide (CAS 941947-27-9) represents a compelling case study in the intersection of organic chemistry and pharmacology. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in addressing unmet medical needs through innovative small-molecule interventions.